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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the enzymatic conversion of neopinone
to codeinone, a critical step in the biosynthesis of morphine alkaloids. The discovery of

neopinone isomerase (NISO) has revised the long-held belief that this isomerization was a

spontaneous process.[1][2][3] This guide details the biochemical pathway, presents quantitative

data on reaction efficiency, and provides comprehensive experimental protocols for

researchers in the field.

Introduction
The isomerization of neopinone to its more stable α,β-unsaturated ketone isomer, codeinone,

is a pivotal reaction in the opium poppy's production of codeine and morphine.[1][2] For

decades, this conversion was thought to occur spontaneously in aqueous solutions.[4]

However, recent research has identified a specific enzyme, neopinone isomerase (NISO), that

catalyzes this reaction, significantly influencing the efficiency of the overall biosynthetic

pathway.[1][2][3] The presence of NISO is crucial for minimizing the formation of the undesired

byproduct neopine, which is generated by the action of codeinone reductase (COR) on

neopinone.[5][6][7] Understanding and harnessing the activity of NISO is therefore of

significant interest for the microbial bioproduction of opiates.[5][8]

The Biosynthetic Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3269370?utm_src=pdf-interest
https://www.benchchem.com/product/b3269370?utm_src=pdf-body
https://www.benchchem.com/product/b3269370?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2771296/
https://pubmed.ncbi.nlm.nih.gov/30886433/
https://home.sandiego.edu/~josephprovost/E.%20Coli%20protein%20expression%20protocol.pdf
https://www.benchchem.com/product/b3269370?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2771296/
https://pubmed.ncbi.nlm.nih.gov/30886433/
https://pubmed.ncbi.nlm.nih.gov/9172101/
https://www.benchchem.com/product/b3269370?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2771296/
https://pubmed.ncbi.nlm.nih.gov/30886433/
https://home.sandiego.edu/~josephprovost/E.%20Coli%20protein%20expression%20protocol.pdf
https://www.benchchem.com/product/b3269370?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7191831/
https://pubs.acs.org/doi/10.1021/acsomega.0c00282
https://www.researchgate.net/publication/331879269_Neopinone_isomerase_is_involved_in_codeine_and_morphine_biosynthesis_in_opium_poppy
https://pmc.ncbi.nlm.nih.gov/articles/PMC7191831/
https://pubmed.ncbi.nlm.nih.gov/32363285/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3269370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The conversion of neopinone to codeinone is a key step in the major pathway of morphine

biosynthesis in Papaver somniferum.[9][10] The pathway begins with thebaine and proceeds as

follows:

Thebaine to Neopinone: Thebaine is demethylated at the 6-O position by the enzyme

thebaine 6-O-demethylase (T6ODM) to produce neopinone.[9]

Neopinone to Codeinone: Neopinone is then isomerized by neopinone isomerase (NISO)

to form codeinone.[1][2][9]

Codeinone to Codeine: Codeinone is subsequently reduced by codeinone reductase (COR)

to yield codeine.[9][11]

A minor pathway for morphine biosynthesis also exists, proceeding through oripavine and

morphinone, where NISO also plays a role in isomerizing neomorphinone to morphinone.[2][10]

The presence of NISO is critical to channel the flux towards codeinone, thereby preventing the

irreversible reduction of neopinone to neopine by COR.[2][7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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